Cas no 2172006-09-4 (2-N-(butan-2-yl)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamidoacetic acid
• CAS No: 2172006-09-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6300275
• PubChem ID: 165559560
• Update Time: 2025-06-09

2-N-(butan-2-yl)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamidoacetic acid
• 2-[N-(butan-2-yl)-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido]acetic acid
• EN300-1502952
• 2172006-09-4

• Inchi： 1S/C25H28N2O5/c1-3-16(2)27(14-22(28)29)23(30)25(12-13-25)26-24(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,3,12-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： UARHSLOWITVLEJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)CC

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(butan-2-yl)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamidoacetic acid

Recent Advances in the Study of 2-N-(butan-2-yl)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamidoacetic acid (CAS: 2172006-09-4)

The compound 2-N-(butan-2-yl)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamidoacetic acid (CAS: 2172006-09-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the compound's stability and reactivity under various physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural properties and interaction mechanisms. Preliminary results suggest that the cyclopropyl ring enhances the molecule's metabolic stability, making it a viable candidate for prolonged therapeutic applications. Additionally, the Fmoc group has been instrumental in facilitating solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptide sequences.

Recent publications have also explored the compound's potential in oncology. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs). These findings are particularly relevant for the development of next-generation anticancer therapies, where targeted enzyme inhibition is a critical strategy. Furthermore, the molecule's compatibility with biocompatible polymers has opened new avenues for its use in nanoparticle-based drug delivery systems, enhancing both efficacy and bioavailability.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Researchers are currently investigating modifications to its side chains to improve solubility and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. The ongoing research underscores the compound's versatility and its potential to address unmet medical needs in various therapeutic areas.

In conclusion, 2-N-(butan-2-yl)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamidoacetic acid (CAS: 2172006-09-4) represents a promising scaffold for drug development. Its unique chemical properties and broad applicability make it a focal point of contemporary research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for innovative treatments in chemical biology and medicine.